5-Amino-6-fluoro-3-methyl-1,2-benzisothiazole

• Molecular Formula: C8H7FN2S
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 6-fluoro-3-methyl-1,2-benzothiazol-5-amine
• InChI: InChI=1S/C8H7FN2S/c1-4-5-2-7(10)6(9)3-8(5)12-11-4/h2-3H,10H2,1H3
• InChI Key: VZVKLQRLCVYZOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC2=CC(=C(C=C12)N)F

Description

5-Amino-6-fluoro-3-methyl-1,2-benzisothiazole is a useful research compound. Its molecular formula is C8H7FN2S and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-fluoro-3-methyl-5-nitro-1,2-benzisothiazole (0.740 g, 3.50 mmol), 5% acetic acid (25.0 mL) and ethyl acetate is heated to 65° C., treated with iron powder (0.980 g, 17.5 mmol), stirred at 65° C. for one hour, cooled to room temperature, and filtered to remove solids. The organic phase is separated, washed sequentially with water, saturated sodium hydrogen carbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo to give the title product as an orange solid (0.610 g) which is identified by NMR spectral analyses.